HTH-01-091

• CAS RN: 2000209-42-5
• Molecular Formula: C26H28Cl2N4O2
• Molecular Weight: 499.436
• IUPAC Name: 9-(3,5-dichloro-4-hydroxyphenyl)-1-((1r,4r)-4-((dimethylamino)methyl)cyclohexyl)-3,4-dihydropyrimido[5,4-c]quinolin-2(1H)-one
• InChI: InChI=1S/C26H28Cl2N4O2/c1-31(2)14-15-3-6-19(7-4-15)32-24-18(13-30-26(32)34)12-29-23-8-5-16(9-20(23)24)17-10-21(27)25(33)22(28)11-17/h5,8-12,15,19,33H,3-4,6-7,13-14H2,1-2H3,(H,30,34)/t15-,19-
• InChI Key: FUVRHGKKWNNBJX-RHDGDCLCSA-N
• SMILES: O=C1N([C@H]2CC[C@H](CN(C)C)CC2)C3=C(CN1)C=NC4=CC=C(C5=CC(Cl)=C(O)C(Cl)=C5)C=C34
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: HTH-01-091; HTH 01-091; HTH01-091; HTH-01091; HTH 01091; HTH01091

Description

HTH-01-091 is a selective maternal embryonic leucine zipper kinase (MELK) inhibitor. This compound provides a general framework for preclinical target validation.

Scientific Research Applications

• Research Methodologies and Tools :

  • High-throughput screening (HTS) is a key method in drug discovery, relevant for studying compounds like HTH-01-091. HTS involves the use of micro- and nanofluidic systems for massively parallel experimentation, which is fundamental in modern biological research and drug discovery (Hong, Edel, & deMello, 2009).
  • Omics, big data, and machine learning are powerful tools in medical research. They enable the generation and analysis of large datasets, providing insights that could be critical in understanding the mechanisms of action of compounds like this compound (Perakakis, Yazdani, Karniadakis, & Mantzoros, 2018).

• Scientific Output and Impact Assessment :

  • The h-index and related metrics such as the hm-index and hg-index are used to measure the scientific output and impact of researchers. These indices could be used to assess the impact of research involving this compound (Schreiber, 2008); (Alonso, Cabrerizo, Herrera-Viedma, & Herrera, 2010).

• Research Ethics and Communication :

  • Ethical considerations and accurate representation of scientific research are critical. This is particularly important in the communication of research findings to the public, which includes studies on compounds like this compound (Caulfield, Sipp, Murry, Daley, & Kimmelman, 2016).

• Health Technology Assessment (HTA) :

  • HTA is a multidisciplinary approach that evaluates the implications of new health technologies, including new pharmaceuticals. It could be a valuable tool in assessing the introduction and impact of this compound in clinical settings (La Torre, de Waure, Chiaradia, Mannocci, Specchia, Nicolotti, & Ricciardi, 2008).